Cas no 2228523-42-8 (tert-butyl N-2-(aminomethyl)-3-methyl-3-phenylbutylcarbamate)

• Product Name: tert-butyl N-2-(aminomethyl)-3-methyl-3-phenylbutylcarbamate
• CAS No: 2228523-42-8
• MF: C₁₇H₂₈N₂O₂
• MW: 292.416424751282
• CID: 6143517
• PubChem ID: 165757915
• Update Time: 2025-06-15

tert-butyl N-2-(aminomethyl)-3-methyl-3-phenylbutylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(aminomethyl)-3-methyl-3-phenylbutylcarbamate
• 2228523-42-8
• EN300-1898994
• tert-butyl N-[2-(aminomethyl)-3-methyl-3-phenylbutyl]carbamate

• Inchi： 1S/C17H28N2O2/c1-16(2,3)21-15(20)19-12-14(11-18)17(4,5)13-9-7-6-8-10-13/h6-10,14H,11-12,18H2,1-5H3,(H,19,20)
• InChI Key： NUERYFYPHMUUEX-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NCC(CN)C(C)(C)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 292.215078140g/mol
• Monoisotopic Mass: 292.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-(aminomethyl)-3-methyl-3-phenylbutylcarbamate

Comprehensive Overview of tert-butyl N-2-(aminomethyl)-3-methyl-3-phenylbutylcarbamate (CAS No. 2228523-42-8)

The compound tert-butyl N-2-(aminomethyl)-3-methyl-3-phenylbutylcarbamate (CAS No. 2228523-42-8) is a specialized organic molecule with significant relevance in pharmaceutical and chemical research. Its unique structure, featuring a tert-butyl carbamate group and a phenylbutyl backbone, makes it a valuable intermediate in the synthesis of complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug development, particularly in targeting neurological and metabolic disorders.

One of the most searched questions related to this compound is: "What are the synthetic routes for tert-butyl N-2-(aminomethyl)-3-methyl-3-phenylbutylcarbamate?" The synthesis typically involves multi-step organic reactions, including protection-deprotection strategies and catalytic hydrogenation. The tert-butyl group serves as a protective moiety for the amine functionality, ensuring stability during subsequent reactions. This aligns with the growing demand for green chemistry and sustainable synthesis, as researchers seek eco-friendly methods to produce such intermediates.

In the context of drug discovery, tert-butyl N-2-(aminomethyl)-3-methyl-3-phenylbutylcarbamate has garnered attention for its role in modulating biological targets. For instance, its structural analogs have been explored in the development of G-protein-coupled receptor (GPCR) modulators, a hot topic in modern pharmacology. The compound's aminomethyl and phenyl groups contribute to its binding affinity, making it a candidate for further optimization in medicinal chemistry.

Another trending topic is the application of AI in chemical research. Computational tools are now being used to predict the physicochemical properties and reactivity of compounds like tert-butyl N-2-(aminomethyl)-3-methyl-3-phenylbutylcarbamate. This integration of machine learning and cheminformatics accelerates the identification of novel derivatives with improved efficacy and safety profiles. Such advancements are particularly relevant to researchers searching for "innovative approaches to carbamate-based drug design."

The compound's stability and solubility are also frequently discussed. Users often search for "solubility of tert-butyl N-2-(aminomethyl)-3-methyl-3-phenylbutylcarbamate in organic solvents" or "storage conditions for carbamate derivatives." Proper handling and storage are critical to maintaining the integrity of the compound, especially in large-scale production. Recommendations typically include storing the material in a cool, dry environment under inert conditions to prevent degradation.

From a commercial perspective, tert-butyl N-2-(aminomethyl)-3-methyl-3-phenylbutylcarbamate is available through specialized chemical suppliers, but its high purity grades are often customized for specific research needs. This aligns with the broader trend of personalized medicine and tailored chemical solutions, where precision and quality are paramount. Researchers are advised to verify the CAS No. 2228523-42-8 and request analytical certificates to ensure compliance with their experimental requirements.

In summary, tert-butyl N-2-(aminomethyl)-3-methyl-3-phenylbutylcarbamate represents a versatile building block in organic and medicinal chemistry. Its applications span from drug development to material science, reflecting the compound's adaptability to diverse research needs. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing next-generation therapeutics and innovative chemical solutions.